Cas no 300361-79-9 (4-Chloro-5-nitro-2H-pyrazole-3-carboxylic acid ethyl ester)
300361-79-9 structure
Product Name:4-Chloro-5-nitro-2H-pyrazole-3-carboxylic acid ethyl ester
CAS No:300361-79-9
MF:C6H6ClN3O4
MW:219.582540035248
CID:3064478
PubChem ID:135443091
Update Time:2025-04-21
4-Chloro-5-nitro-2H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-5-nitro-2H-pyrazole-3-carboxylic acid ethyl ester
- SR-01000551319
- AKOS000532909
- EU-0093548
- SR-01000551319-1
- 300361-79-9
- ethyl 4-chloro-3-nitro-1H-pyrazole-5-carboxylate
- DTXSID001238426
- Ethyl 4-chloro-5-nitro-1H-pyrazole-3-carboxylate
- STK342608
- AB00081413-01
- CCG-198427
-
- Inchi: 1S/C6H6ClN3O4/c1-2-14-6(11)4-3(7)5(9-8-4)10(12)13/h2H2,1H3,(H,8,9)
- InChI Key: IZEOMSPIIJWRLT-UHFFFAOYSA-N
- SMILES: ClC1=C([N+](=O)[O-])NN=C1C(=O)OCC
Computed Properties
- Exact Mass: 219.0046834Da
- Monoisotopic Mass: 219.0046834Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 101Ų
4-Chloro-5-nitro-2H-pyrazole-3-carboxylic acid ethyl ester Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Jason Wan Lab Chip, 2020,20, 4528-4538
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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